Cas no 155290-49-6 (Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-)

• Product Name: Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
• CAS No: 155290-49-6
• MF: C₂₂H₂₈N₆OS
• MW: 424.562322616577
• CID: 1329916
• PubChem ID: 10670032
• Update Time: 2025-04-20

Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
• N-[4-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazinylbenzamide
• CHEMBL1195599
• 155290-49-6
• BDBM50051273
• DTXSID001142049
• CHEMBL554954
• N-[4-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-2-hydrazino-benzamide; hydrochloride

• Inchi： 1S/C22H28N6OS/c23-25-19-9-3-1-7-17(19)22(29)24-11-5-6-12-27-13-15-28(16-14-27)21-18-8-2-4-10-20(18)30-26-21/h1-4,7-10,25H,5-6,11-16,23H2,(H,24,29)
• InChI Key： PVFOAQFPFMILBP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(CCCCNC(C2C=CC=CC=2NN)=O)CC1

Computed Properties

• Exact Mass: 424.20484
• Monoisotopic Mass: 424.20453071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 86.52